N'-(4-chlorophenyl)sulfonyl-N-(4-nitrophenyl)benzenecarboximidamide

• IUPAC Name: N'-(4-chlorophenyl)sulfonyl-N-(4-nitrophenyl)benzenecarboximidamide
• InChI: InChI=1S/C19H14ClN3O4S/c20-15-6-12-18(13-7-15)28(26,27)22-19(14-4-2-1-3-5-14)21-16-8-10-17(11-9-16)23(24)25/h1-13H,(H,21,22)
• InChI Key: WNHRRIUCAWPOLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=C(C=C2)Cl)NC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\S(=O)(=O)C2=CC=C(C=C2)Cl)/NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H14ClN3O4S
• Molecular Weight: 415.9 g/mol
• CAS RN: 31789-97-6

Description

N-(4-chlorophenyl)sulfonyl-N-(4-nitrophenyl)benzenecarboximidamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a sulfonylurea derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Thermally Stable Polymers

Aromatic poly(sulfone sulfide amide imide)s represent a new class of soluble, thermally stable polymers. These polymers are prepared using novel diamine monomers that include sulfone, sulfide, and amide units, showing significant thermal stability and solubility properties. Such materials are crucial for advanced technological applications, including aerospace and electronics, due to their resistance to degradation at high temperatures (Mehdipour‐Ataei & Hatami, 2007).

Transparent Aromatic Polyimides

Transparent aromatic polyimides, synthesized from thiophenyl-substituted benzidines, exhibit high refractive indices and low birefringence alongside good thermomechanical stabilities. These properties make them suitable for optical applications, where materials need to combine transparency with mechanical strength and thermal stability (Tapaswi et al., 2015).

Optically Active β-Amino Acid Derivatives

The synthesis of optically active syn-α-amidoalkylphenyl sulfones from chiral aldehydes demonstrates the potential of these compounds in creating bioactive molecules, such as β-hydroxy-α-amino acid and α,β-diamino acid esters. These derivatives are important for the development of pharmaceuticals and agrochemicals due to their biological activity (Foresti et al., 2003).

Fuel Cell Applications

Novel poly(sulfonated phenylene)-block-polyimide copolymers have been synthesized for fuel cell applications. These materials exhibit good hydrolytic stability, microphase-separated structure, and high proton conductivity, essential for high-performance proton exchange membrane fuel cells (Bi et al., 2009).

Pesticidal Activity

Derivatives of phenyl tribromomethyl sulfone have been explored for their potential as novel pesticides. The synthesis and modification of these compounds aim to develop more effective herbicides and fungicides, highlighting the versatility of sulfonamide derivatives in agricultural applications (Borys et al., 2012).